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Introduction
Methyl N-Boc-4-piperidinepropionate (CAS No. 162504-75-8) is a key building block in

modern medicinal chemistry and drug discovery, particularly recognized for its role as a

versatile linker in the development of Proteolysis Targeting Chimeras (PROTACs).[1][2]

PROTACs are heterobifunctional molecules designed to recruit a target protein to an E3

ubiquitin ligase, leading to the degradation of the target protein.[1][2] The piperidine moiety in

Methyl N-Boc-4-piperidinepropionate provides a stable and synthetically tractable scaffold,

while the N-Boc protecting group allows for controlled, stepwise chemical modifications. This

guide provides a comprehensive overview of the commercial availability of this compound, its

key physicochemical properties, and its application in synthetic workflows.

Commercial Availability and Physicochemical Data
Methyl N-Boc-4-piperidinepropionate is readily available from a variety of commercial

suppliers specializing in research chemicals and pharmaceutical intermediates. The compound

is typically offered in various purities, with ≥95% being common. The table below summarizes

key data and representative suppliers.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Additional
Information

Sigma-

Aldrich
162504-75-8 C14H25NO4 271.35 97%

Sold as a

solid.

MedChemEx

press
162504-75-8 C14H25NO4 271.36 Not specified

Marketed as

a PROTAC

linker.[2]

Sunway

Pharm Ltd
162504-75-8 C14H25NO4 271.35 Not specified

Available for

bulk inquiry.

[3]

Bide

Pharmatech

Ltd.

162504-75-8 C14H25NO4 271.35 97% -

Shanghai

Raise

Chemical

Technology

Co.,Ltd

162504-75-8 C14H25NO4 271.35 98% (HPLC) -

Synthetic Protocols
While a specific, detailed experimental protocol for the synthesis of Methyl N-Boc-4-
piperidinepropionate is not readily available in the public domain, its synthesis can be inferred

from established organic chemistry principles and protocols for structurally similar compounds.

A plausible synthetic route would involve the reaction of a suitably protected 4-

piperidinepropionic acid derivative with methanol in the presence of an acid catalyst or a

coupling agent.

For instance, the synthesis of the related compound, N-Boc-piperidine-4-carboxylic acid methyl

ester, has been described via several routes, including the reaction of N-Boc-piperidine-4-

carboxylic acid with trimethylsilyl diazomethane or with methyl iodide in the presence of a base.
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[4][5] These methods could likely be adapted for the synthesis of Methyl N-Boc-4-
piperidinepropionate.

A general synthetic approach could involve the following steps:

Protection: Protection of the piperidine nitrogen with a Boc group.

Esterification: Esterification of the propionic acid moiety to the corresponding methyl ester.

Researchers should consult standard organic synthesis textbooks and journals for detailed

procedures on these types of transformations.

Application in PROTAC Synthesis
The primary application of Methyl N-Boc-4-piperidinepropionate is as a linker or a

component of a linker in the synthesis of PROTACs. The workflow below illustrates the

conceptual integration of this building block into a PROTAC molecule.

Starting Materials Synthetic Steps
Final Product

Protein of Interest (POI) Ligand

Coupling Reaction 1

E3 Ligase Ligand

Coupling Reaction 2
Methyl N-Boc-4-

piperidinepropionate
Boc Deprotection

Intermediate
PROTAC Molecule

Click to download full resolution via product page

Caption: Workflow for PROTAC synthesis using Methyl N-Boc-4-piperidinepropionate.
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Conclusion
Methyl N-Boc-4-piperidinepropionate is a commercially accessible and valuable reagent for

drug discovery and development, particularly in the burgeoning field of targeted protein

degradation. Its utility as a linker in PROTAC synthesis underscores its importance for

researchers and scientists in this area. While specific, detailed synthesis protocols are not

widely published, its preparation can be achieved through standard synthetic methodologies.

The information provided in this guide serves as a foundational resource for the procurement

and application of this key chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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